Cas no 27667-30-7 (2-(2,1-benzoxazol-3-yl)acetic acid)

• Product Name: 2-(2,1-benzoxazol-3-yl)acetic acid
• CAS No: 27667-30-7
• MF: C₉H₇NO₃
• MW: 177.156782388687
• MDL: MFCD20642198
• CID: 3927951
• PubChem ID: 11263822
• Update Time: 2025-04-22

2-(2,1-benzoxazol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzisoxazole-3-acetic acid
• 2-(2,1-benzoxazol-3-yl)acetic acid
• 2-(Benzo[c]isoxazol-3-yl)aceticacid
• EN300-8132453
• 2-(Benzo[c]isoxazol-3-yl)acetic acid
• 27667-30-7
• SCHEMBL1027461

• MDL： MFCD20642198
• Inchi： 1S/C9H7NO3/c11-9(12)5-8-6-3-1-2-4-7(6)10-13-8/h1-4H,5H2,(H,11,12)
• InChI Key： LGTFZUYABXMVKS-UHFFFAOYSA-N
• SMILES： O1C(CC(=O)O)=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 177.042593085g/mol
• Monoisotopic Mass: 177.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids